REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:5]=[C:6]([F:8])[CH:7]=1.[Li]N1C(C)(C)CCCC1(C)C.[Li]CCCC.CC1CCCN(C)C1(C)C.[C:41](=[O:43])=[O:42]>C1COCC1>[F:1][C:2]1[CH:3]=[C:4]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:5]=[C:6]([F:8])[C:7]=1[C:41]([OH:43])=[O:42]
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Name
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Quantity
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1.3 g
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Type
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reactant
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Smiles
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FC=1C=C(C=C(C1)F)C1=CC=CC=C1
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Name
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Quantity
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14 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Li]N1C(CCCC1(C)C)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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1.4 mL
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Type
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reactant
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Smiles
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CC1C(N(CCC1)C)(C)C
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Name
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hexanes
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Name
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Quantity
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14 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Li]N1C(CCCC1(C)C)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC=1C=C(C=C(C1)F)C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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cool to
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Type
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CUSTOM
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Details
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−78° C
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Type
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CUSTOM
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Details
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the reaction at −78° C. for 1 h
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Duration
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1 h
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Type
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TEMPERATURE
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Details
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warm
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Type
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CUSTOM
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Details
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the reaction to rt
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Type
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ADDITION
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Details
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pour into 50 mL of 1M NaOB
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Type
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EXTRACTION
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Details
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extract with 50 mL EtOAc
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Type
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EXTRACTION
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Details
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Acidify the remaining aqueous layer with conc. HCl and extract twice with EtOAc
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Type
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DRY_WITH_MATERIAL
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Details
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Dry the organics over MgSO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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evaporate
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Name
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Type
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product
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Smiles
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FC=1C=C(C=C(C1C(=O)O)F)C1=CC=CC=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 1.22 g | |
YIELD: PERCENTYIELD | 77% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |